Cas no 81944-09-4 ((Z)-Ligustilide)

(Z)-Ligustilide structure

Product Name:(Z)-Ligustilide

CAS No:81944-09-4

MF:C₁₂H₁₄O₂

MW:190.238363742828

MDL:MFCD01861511

CID:722356

PubChem ID:5319022

Update Time:2024-10-27

(Z)-Ligustilide Chemical and Physical Properties

Names and Identifiers

- 1(3H)-Isobenzofuranone, 3-butylidene-4,5-dihydro-, (3Z)-
- 3-BUTYLIDEN-4,5-DIHYDRO-3H-ISOBENZOFURAN-1-ONE
- 3-BUTYLIDENE-4,5-DIHYDROPHTHALIDE
- LIGUSTILIDE, Z-
- Z-LIGUSTILIDE
- 3-Butylidene-4,5-dihydro-1(3H)-isobenzofuranone
- 1(3H)-Isobenzofuranone,3-butylidene-4,5-dihydro-
- (3Z)-3-Butylidene-4,5-dihydroisobenzofuran-1(3H)-one
- Ligustilide
- Ligustilide A
- LIGUSTILLIDE A
- (3Z)-3-Butylidene-4,5-dihydro-1(3H)-isobenzofuranone
- 1(3H)-Isobenzofuranone, 3-butylidene-4,5-dihydro-
- KBio2_002182
- Spectrum_001702
- SpecPlus_000585
- Spectrum4_001816
- KBioSS_002182
- KBioGR_002456
- DivK1c_006681
- KBio2_007318
- KBio2_004750
- KBio1_001625
- 3-butylidene-4,5-dihydro-2-benzofuran-1(3h)-one
- 1(3H)-Isobenzofuranone, 3-butylidene-4,5-dihydro-, (E)-
- (Z)-Ligustilide
- (Z)-3-Butylidene-4,5-dihydroisobenzofuran-1(3H)-one
- (3Z)-3-butylidene-4,5-dihydro-2-benzofuran-1-one
- cis-ligustilide
- 10HE68JD06
- trans-ligustilide
- Ligusticide
- Ligustilide, (E)-
- Spectrum5_000551
- (3Z)-3-butylidene-4,5-dihydroisobenzofuran-1-one
- (3Z)-3-Butylidene-4,5-dihydro-1(3H)-isobenzofuranone (ACI)
- 1(3H)-Isobenzofuranone, 3-butylidene-4,5-dihydro-, (Z)- (ZCI)
- (1E)-2-(4-Chlorophenyl)-3-(4-morpholinyl)-N-[(Z)-4-pyridinylmethylidene]-3-thioxo-1-propen-1-amine
- 81944-09-4
- 3-Butylidene-4,5-dihydro-1(3H)-isobenzofuranone;1(3H)-Isobenzofuranone,3-butylidene-4,5-dihydro-;(3Z)-3-Butylidene-4,5-dihydroisobenzofuran-1(3H)-one
- MFCD01861511
- Ligustilide, >=98% (HPLC)
- SCHEMBL11967666
- 1ST40092
- CHEBI:68232
- BDBM50441016
- BRD-K48875051-001-01-0
- DA-64972
- Q27136725
- F30153
- HY-N0401
- 1(3H)-Isobenzofuranone, 3-butylidene-4,5-dihydro-, (Z)-
- UNII-10HE68JD06
- BCP09458
- CS-5299
- CHEMBL481246
- Ligustilide?
- CCG-266505
- s9385
- 4431-01-0
- AKOS006276856
- AC-8049
- Q-100482
- C16987
- AS-15334
- DA-79127
- MDL： MFCD01861511
- Inchi： 1S/C12H14O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h5,7-8H,2-4,6H2,1H3/b11-8-
- InChI Key： IQVQXVFMNOFTMU-FLIBITNWSA-N
- SMILES： C(=C1/OC(=O)C2C=CCCC/1=2)/CCC

Computed Properties

Exact Mass: 190.09900
Monoisotopic Mass: 190.099379685 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Molecular Weight: 190.24
XLogP3: 2.7
Topological Polar Surface Area: 26.3

Experimental Properties

Color/Form: A solution in ethanol
Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.2 g/l) (25 º C),
PSA: 26.30000
LogP: 2.87380

(Z)-Ligustilide Security Information

Signal Word：Warning
Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

(Z)-Ligustilide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N0401A-5mg	(Z)-Ligustilide	81944-09-4	99.11%	5mg	￥500	2025-04-16
MedChemExpress	HY-N0401A-10mg	(Z)-Ligustilide	81944-09-4	99.11%	10mg	￥660	2025-04-16
MedChemExpress	HY-N0401A-20mg	(Z)-Ligustilide	81944-09-4	99.11%	20mg	￥860	2025-04-16
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ChemScence	CS-0016805-5mg	(Z)-Ligustilide	81944-09-4	99.79%	5mg	$50.0	2022-04-26
ChemScence	CS-0016805-10mg	(Z)-Ligustilide	81944-09-4	99.79%	10mg	$90.0	2022-04-26
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SHANG HAI TAO SHU Biotechnology Co., Ltd.	T13670L-5 mg	Ligustilide A	81944-09-4		5mg	￥417.00	2022-04-26

(Z)-Ligustilide Production Method

Production Method 1

168288-20-8

81944-09-4

Reaction Conditions

1.1 Reagents: Methanesulfonyl chloride Solvents: Dichloromethane
1.2 Reagents: Pyridine Solvents: Dichloromethane

Reference

Addition of methyl thioglycolate and benzylamine to (Z)-ligustilide, a bioactive unsaturated lactone constituent of several herbal medicines. An improved synthesis of (Z)-ligustilide

Beck, John J.; Stermitz, Frank R., Journal of Natural Products, 1995, 58(7), 1047-55

Production Method 2

168288-20-8

81944-09-4

Reaction Conditions

1.1 Reagents: Pyridine , Methanesulfonyl chloride Solvents: Dichloromethane ; -10 °C
1.2 Reagents: Pyridine ; 115 °C

Reference

Direct and Metal-Catalyzed Photochemical Dimerization of the Phthalide (Z)-Ligustilide Leading to Both [2 + 2] and [4 + 2] Cycloadducts: Application to Total Syntheses of Tokinolides A-C and Riligustilide

Sheng, Bingbing; Vo, Yen; Lan, Ping ; Gardiner, Michael G.; Banwell, Martin G. ; et al, Organic Letters, 2019, 21(16), 6295-6299

Production Method 3

81944-09-4

13141-35-0

Reaction Conditions

1.1 Catalysts: Silver iodide Solvents: Dimethylformamide

Reference

Efficient synthesis of naturally occurring ligustilide

Ogawa, Yoshimitsu; Maruno, Masao; Wakamatsu, Takeshi, Synlett, 1995, (8), 871-2

Production Method 4

81944-09-4

166733-97-7

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Tetrahydrofuran ; 30 min, 150 °C

Reference

Structural Reassignment of rel-(3'Z,3R,6R,7R,3a'R,6'R)-3,8-Dihydrodiligustilide and the Activity of Diligustilide and 3,8-Dihydro- and 3,8,7',7a'-Tetrahydrodiligustilides as Progestins

Avila, Jose Luis; Almeida-Aguirre, Ericka K. P.; Mendez-Cuesta, Carlos A.; Toscano, Ruben A.; Cerbon Cervantes, Marco A.; et al, Organic Letters, 2019, 21(18), 7460-7465

(Z)-Ligustilide Raw materials

1(3H)-Isobenzofuranone, 4,5-dihydro-3-(1-hydroxybutyl)-

(Z)-Ligustilide Preparation Products

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